![molecular formula C17H17NO3 B1252990 Crotonosine](/img/structure/B1252990.png)
Crotonosine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Crotonosine is a natural product found in Croton linearis with data available.
Scientific Research Applications
Haemostatic Effects
- Crotonosine, found in Croton sparsiflorus Morang, shows promise in haemostasis (blood clotting). A study demonstrated its significant interaction with blood clotting factors and potential in blood clotting activity, both in vitro and in vivo (Kamaraj et al., 2018).
Alkaloid Composition and Structure
- Research on Croton linearis Jacq. identified Crotonosine as a proaporphine alkaloid with a specific molecular structure. This indicates its chemical significance in the study of plant-based alkaloids (Haynes et al., 1966).
Immunomodulatory Properties
- Crotonoside, an analog of Crotonosine, has been shown to exhibit immunosuppressive effects. A study on its application in collagen-induced arthritis in mice revealed its capacity to modulate immune responses and alleviate arthritic symptoms (Lin et al., 2020).
Pharmacokinetic and Tissue Distribution
- A study focusing on the pharmacokinetics and tissue distribution of Crotonoside noted its significant distribution in various tissues after intravenous administration, highlighting its potential in therapeutic applications (Yan et al., 2018).
Antiarrhythmic Effects
- Crotonoside has been investigated for its potential antiarrhythmic effects. It was found to regulate sodium and calcium channels in rabbit ventricular myocytes, suggesting its therapeutic potential in cardiac arrhythmias (Liu et al., 2020).
Genetic Diversity and Conservation
- Genetic studies on Croton species, including analysis of the ITS region of rDNA, highlight the importance of understanding genetic diversity for conservation and pharmacological exploration (Chaves-Bedoya, 2022).
properties
Molecular Formula |
C17H17NO3 |
---|---|
Molecular Weight |
283.32 g/mol |
IUPAC Name |
(4R)-10-hydroxy-11-methoxyspiro[5-azatricyclo[6.3.1.04,12]dodeca-1(12),8,10-triene-2,4'-cyclohexa-2,5-diene]-1'-one |
InChI |
InChI=1S/C17H17NO3/c1-21-16-13(20)8-10-4-7-18-12-9-17(15(16)14(10)12)5-2-11(19)3-6-17/h2-3,5-6,8,12,18,20H,4,7,9H2,1H3/t12-/m1/s1 |
InChI Key |
BYJAWHGHAOZTGW-GFCCVEGCSA-N |
Isomeric SMILES |
COC1=C(C=C2CCN[C@H]3C2=C1C4(C3)C=CC(=O)C=C4)O |
Canonical SMILES |
COC1=C(C=C2CCNC3C2=C1C4(C3)C=CC(=O)C=C4)O |
synonyms |
crotonosine |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.